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Compound of Interest

Compound Name: Heptacosane, 14-bromo-

Cat. No.: B15460390 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Heptacosane, 14-
bromo-. While a specific Safety Data Sheet (SDS) for this long-chain alkyl halide is not readily

available, this guide provides essential safety protocols and logistical information based on the

general properties of similar chemical structures.

Personal Protective Equipment (PPE)
When handling Heptacosane, 14-bromo-, a solid substance, appropriate personal protective

equipment is critical to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Item Specifications

Eye and Face Protection Safety Glasses or Goggles

Should be worn at all times in

the laboratory.[1][2] For

activities with a higher risk of

splashing, safety goggles are

recommended.[1][3]

Face Shield

Recommended for high-risk

activities where there is a

significant splash hazard.[1][3]

Hand Protection Chemical-Resistant Gloves

Light chemical-resistant gloves

are suitable for handling small

quantities.[1] For larger

volumes or prolonged contact,

heavy chemical-resistant

gloves should be used.[1][3]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against minor

spills and contamination.[1][4]

Flame-Resistant Lab Coat

Recommended when working

with larger quantities or when

a fire hazard is present.[1]

Respiratory Protection Respirator

The need for a respirator

should be assessed based on

the specific handling

procedures and the potential

for generating dust. If dust is

generated, a respirator may be

necessary.[1][2]

Handling and Storage
Handling:
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Use in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

of any dust or vapors.

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust during handling.

Wash hands thoroughly after handling the substance.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials. While specific incompatibilities for Heptacosane,
14-bromo- are not detailed, alkyl halides as a class can be reactive.[6][7]

Disposal Plan
Contaminated materials and waste from Heptacosane, 14-bromo- should be treated as

hazardous waste.

Solid Waste: Collect solid waste, including contaminated absorbent materials, in a

designated and properly labeled hazardous waste container.[8][9]

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety (EHS) office for

specific disposal procedures.[8][10]

Emergency Procedures: Chemical Spill
In the event of a spill, prompt and appropriate action is crucial to mitigate any potential

hazards. The following workflow outlines the steps to be taken for a solid chemical spill.
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Immediate Actions

Spill Assessment Cleanup Procedure

Emergency Response
Alert others in the area Evacuate the immediate area if necessary Assess the spill size and associated hazards

Small, manageable spill?Evaluate

Large or unknown hazard spill?

Evaluate

Don appropriate PPEYes

Contact EHS or emergency services
Yes

Gently sweep up the solid material Place in a labeled hazardous waste container Decontaminate the spill area

Follow EHS guidance for final disposal.

Click to download full resolution via product page

Workflow for handling a solid chemical spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[9]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.[4][9]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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